molecular formula C15H14N2O3 B5701426 N-benzyl-3-methyl-2-nitrobenzamide

N-benzyl-3-methyl-2-nitrobenzamide

Cat. No. B5701426
M. Wt: 270.28 g/mol
InChI Key: PPOXEXGLOOZKTO-UHFFFAOYSA-N
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Description

N-benzyl-3-methyl-2-nitrobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a yellow crystalline solid with a molecular formula of C15H14N2O3 and a molecular weight of 274.28 g/mol. This compound is also known as BZNB and is synthesized through a multi-step process involving the reaction of 3-methyl-2-nitrobenzoic acid with benzylamine.

Scientific Research Applications

Antimycobacterial Activity

A significant application of nitrobenzamide derivatives, including compounds related to N-benzyl-3-methyl-2-nitrobenzamide, is their antimycobacterial activity. In a study by Wang et al. (2019), novel nitrobenzamide derivatives displayed considerable in vitro antitubercular activity. This finding suggests potential applications in developing treatments against tuberculosis (Wang et al., 2019).

Synthesis of Isoquinolin-1-ones

In the field of organic chemistry, nitrobenzamide derivatives are used in the synthesis of complex molecules. Dhami et al. (2009) demonstrated the synthesis of 4-methyl- and 4-benzyl-5-aminoisoquinolin-1-ones, close analogues of water-soluble PARP-1 inhibitors, using Pd-catalyzed cyclizations of N-(2-alkenyl)-2-iodo-3-nitrobenzamides (Dhami et al., 2009).

Synthesis of Diarylquinazolinones

Another application in synthesis is reported by Wang et al. (2013), who described an iron-catalyzed one-pot formation of 2,3-diarylquinazolinones from 2-nitro-N-arylbenzamides and alcohols. This method presents a novel approach in the synthesis of quinazolinones, which are important in medicinal chemistry (Wang et al., 2013).

Mechanistic Studies in Hydrolysis

Nitrobenzamides, including derivatives similar to N-benzyl-3-methyl-2-nitrobenzamide, have been studied for their hydrolysis mechanisms. Challis et al. (1990) reported on the kinetics and mechanism of hydrolysis of N-methyl-N-nitroamides, contributing to the understanding of reaction mechanisms in organic chemistry (Challis et al., 1990).

Metal Ion-Promoted Reactions

Raycroft et al. (2014) explored the metal ion-promoted alcoholysis of nitrobenzamides, including derivatives related to N-benzyl-3-methyl-2-nitrobenzamide. This study contributes to the understanding of metal-catalyzed reactions in organic synthesis (Raycroft et al., 2014).

properties

IUPAC Name

N-benzyl-3-methyl-2-nitrobenzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H14N2O3/c1-11-6-5-9-13(14(11)17(19)20)15(18)16-10-12-7-3-2-4-8-12/h2-9H,10H2,1H3,(H,16,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PPOXEXGLOOZKTO-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=CC=C1)C(=O)NCC2=CC=CC=C2)[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H14N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

270.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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